Cas no 74072-45-0 (Ethanone, 1-[4-(3-bromo-1-methylpropyl)phenyl]-)

• Product Name: Ethanone, 1-[4-(3-bromo-1-methylpropyl)phenyl]-
• CAS No: 74072-45-0
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 541655
• PubChem ID: 15063880
• Update Time: 2025-04-19

Ethanone, 1-[4-(3-bromo-1-methylpropyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(3-bromo-1-methylpropyl)phenyl]-
• 1-[4-(4-bromobutan-2-yl)phenyl]ethanone
• DTXSID70567731
• 74072-45-0
• 1-[4-(4-Bromobutan-2-yl)phenyl]ethan-1-one

• Inchi： 1S/C12H15BrO/c1-9(7-8-13)11-3-5-12(6-4-11)10(2)14/h3-6,9H,7-8H2,1-2H3
• InChI Key： TVXKYGLFYZOMSB-UHFFFAOYSA-N
• SMILES： BrCCC(C)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų